N-[4-chloro-2-(trifluoromethyl)phenyl]-4-isopropylbenzamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C17H15ClF3NO/c1-10(2)11-3-5-12(6-4-11)16(23)22-15-8-7-13(18)9-14(15)17(19,20)21/h3-10H,1-2H3,(H,22,23)
• InChI Key: OXNIMDMVPJRPEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C17H15ClF3NO
• Molecular Weight: 341.8 g/mol

Description

N-[4-chloro-2-(trifluoromethyl)phenyl]-4-isopropylbenzamide, also known as TCB-2, is a chemical compound that belongs to the class of phenethylamines. It is a research chemical that has been used in scientific studies to investigate its potential as a selective serotonin receptor agonist. TCB-2 has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored.

Mechanism of Action

N-[4-chloro-2-(trifluoromethyl)phenyl]-4-isopropylbenzamide acts as a selective serotonin receptor agonist, binding to the 5-HT2A and 5-HT2C serotonin receptors. Activation of these receptors leads to the release of neurotransmitters, such as dopamine and norepinephrine, which are involved in mood regulation and cognition. This compound has been shown to have a high affinity for these receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce changes in brain activity and behavior. For example, this compound has been shown to increase dopamine and norepinephrine release in the prefrontal cortex, which is involved in cognitive processes such as working memory and attention. This compound has also been shown to increase serotonin release in the hippocampus, which is involved in learning and memory. These effects suggest that this compound may have potential as a cognitive enhancer.

Advantages and Limitations for Lab Experiments

N-[4-chloro-2-(trifluoromethyl)phenyl]-4-isopropylbenzamide has several advantages for use in scientific studies. It has a high affinity for the 5-HT2A and 5-HT2C serotonin receptors, which makes it a useful tool for investigating the role of these receptors in various physiological and behavioral processes. This compound is also relatively stable and can be synthesized in large quantities, which makes it a cost-effective research tool.
However, there are also limitations to using this compound in lab experiments. Its effects on serotonin receptors are complex and not fully understood, which makes it difficult to interpret the results of studies using this compound. Additionally, this compound has not been extensively studied in humans, which limits its potential for clinical applications.

Future Directions

There are several future directions for research on N-[4-chloro-2-(trifluoromethyl)phenyl]-4-isopropylbenzamide. One area of interest is its potential as a treatment for mood disorders, such as depression and anxiety. Studies have shown that this compound can induce changes in brain activity and behavior that are similar to those seen with antidepressant medications. Further studies are needed to determine the safety and efficacy of this compound as a treatment for mood disorders.
Another area of interest is the role of this compound in cognitive processes. Studies have shown that this compound can enhance working memory and attention, suggesting that it may have potential as a cognitive enhancer. Further studies are needed to determine the mechanisms underlying these effects and to determine the safety and efficacy of this compound as a cognitive enhancer.
In conclusion, this compound is a research chemical that has been studied for its potential as a selective serotonin receptor agonist. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored. While this compound has potential as a treatment for mood disorders and as a cognitive enhancer, further studies are needed to determine its safety and efficacy.

Synthesis Methods

There are several methods for synthesizing N-[4-chloro-2-(trifluoromethyl)phenyl]-4-isopropylbenzamide, including the reaction of 4-isopropylbenzoyl chloride with 4-chloro-2-(trifluoromethyl)aniline in the presence of a base, or the reaction of 4-isopropylbenzoic acid with 4-chloro-2-(trifluoromethyl)aniline in the presence of a coupling agent. The purity and yield of this compound can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

N-[4-chloro-2-(trifluoromethyl)phenyl]-4-isopropylbenzamide has been used in scientific studies to investigate its potential as a selective serotonin receptor agonist. Serotonin receptors are involved in a wide range of physiological and behavioral processes, including mood regulation, appetite, and sleep. This compound has been shown to have a high affinity for the 5-HT2A and 5-HT2C serotonin receptors, which are involved in the regulation of mood and cognition. This compound has also been studied for its potential as a treatment for mood disorders, such as depression and anxiety.